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Compound of Interest

Compound Name: 3-Ethoxythiophenol

Cat. No.: B1585842 Get Quote

3-Ethoxythiophenol (CAS No: 86704-82-7) is an aromatic organosulfur compound that serves

as a versatile intermediate in synthetic organic chemistry.[1] While not as commonly cited as its

methoxy analogue, its unique combination of a nucleophilic thiol group and an electron-

donating ethoxy substituent makes it a valuable building block. The strategic placement of the

ethoxy group at the meta-position influences the reactivity of both the thiol and the aromatic

ring, offering distinct advantages in the synthesis of complex molecules.

This guide provides a comprehensive overview for researchers and drug development

professionals, delving into the core chemical properties, synthesis, reactivity, and applications

of 3-Ethoxythiophenol. We will explore its characterization by modern spectroscopic

techniques and outline critical safety protocols for its handling, providing a holistic view

grounded in established chemical principles.

Chemical Structure and Physicochemical Properties
3-Ethoxythiophenol is characterized by a benzene ring substituted with a thiol (-SH) group

and an ethoxy (-OCH₂CH₃) group at positions 1 and 3, respectively. The ethoxy group acts as a

moderate electron-donating group through resonance, influencing the electron density of the

aromatic ring. The thiol group imparts the characteristic nucleophilicity and mild acidity

associated with thiophenols.

The key physicochemical properties of 3-Ethoxythiophenol are summarized below, providing

essential data for experimental design and process development.
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Property Value Source(s)

CAS Number 86704-82-7 [1]

Molecular Formula C₈H₁₀OS [2]

Molecular Weight 154.23 g/mol Calculated

Appearance Colorless liquid [1]

Odor Stench [1]

Boiling Point 238 - 239 °C [1]

Density 1.096 g/cm³ at 25 °C [1]

Flash Point 110 °C (closed cup) [1]

Solubility

Insoluble in water; Soluble in

organic solvents like methanol,

benzene, toluene, and

dichloromethane.

[3][4]

Synthesis and Reactivity
The synthesis of thiophenols can be achieved through several established methods.[5] One of

the most reliable approaches for a substituted thiophenol like 3-Ethoxythiophenol is the

reduction of the corresponding benzenesulfonyl chloride. This method avoids the often harsh

conditions or side reactions associated with other pathways, such as the xanthate method.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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